2-(Chloromethyl)-5-(2,4-difluorophenyl)oxazole
Overview
Description
2-(Chloromethyl)-5-(2,4-difluorophenyl)oxazole (CMDFPO) is a substituted oxazole compound with a wide range of applications in scientific research. It is an important intermediate used in the synthesis of pharmaceuticals, agrochemicals, and other organic compounds. CMDFPO is known for its stability, low toxicity, and high reactivity. It is also used as a reagent in the synthesis of various fluorinated compounds.
Scientific Research Applications
Synthesis and Chemical Reactivity
2-(Chloromethyl)-5-(2,4-difluorophenyl)oxazole is a reactive scaffold used for synthetic elaboration, enabling the preparation of a range of substituted oxazoles. Its halomethyl group facilitates substitution reactions, allowing for the creation of 2-alkylamino-, 2-alkylthio-, and 2-alkoxy-(methyl) oxazoles. This reactivity has been harnessed in the concise synthesis of pharmaceuticals like Oxaprozin, highlighting its significance in synthetic chemistry (Patil & Luzzio, 2016).
Agrochemical Research
The compound's derivatives have been explored for their acaricidal and insecticidal properties. Novel oxazoline derivatives, synthesized through a modified Ritter reaction involving a related intermediate, showed promising larvicidal and ovicidal activities against carmine spider mites. This research lays a foundation for developing new acaricides, showcasing the compound's potential in agricultural applications (Chen et al., 2021).
Antimicrobial and Antifungal Activity
Research into oxazole derivatives has demonstrated their utility in combating microbial and fungal pathogens. Though not directly citing this compound, studies on similar structures have shown significant antimicrobial and antifungal activities. These findings underscore the potential of oxazole derivatives in developing new therapeutic agents (Gadakh et al., 2010).
Mechanism of Action
Target of Action
Compounds with similar structures, such as difluoromethylated heterocycles, are known to have significant biological and pharmacological activity .
Mode of Action
Difluoromethylation is a common process used to functionalize diverse fluorine-containing heterocycles, which are core moieties of various biologically and pharmacologically active ingredients .
Biochemical Pathways
Difluoromethylated heterocycles are known to be involved in various biological and pharmacological processes .
properties
IUPAC Name |
2-(chloromethyl)-5-(2,4-difluorophenyl)-1,3-oxazole | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H6ClF2NO/c11-4-10-14-5-9(15-10)7-2-1-6(12)3-8(7)13/h1-3,5H,4H2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FTQJMSLILLNRKP-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=C(C=C1F)F)C2=CN=C(O2)CCl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H6ClF2NO | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
229.61 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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